4-(Benzyloxy)-3-(5,5-dimethyl-1,3-dioxan-2-yl)-5-fluorobenzoic acid
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Description
BenchChem offers high-quality 4-(Benzyloxy)-3-(5,5-dimethyl-1,3-dioxan-2-yl)-5-fluorobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Benzyloxy)-3-(5,5-dimethyl-1,3-dioxan-2-yl)-5-fluorobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C20H21FO5 |
|---|---|
Molecular Weight |
360.4 g/mol |
IUPAC Name |
3-(5,5-dimethyl-1,3-dioxan-2-yl)-5-fluoro-4-phenylmethoxybenzoic acid |
InChI |
InChI=1S/C20H21FO5/c1-20(2)11-25-19(26-12-20)15-8-14(18(22)23)9-16(21)17(15)24-10-13-6-4-3-5-7-13/h3-9,19H,10-12H2,1-2H3,(H,22,23) |
InChI Key |
XPNHBTSLOZXAFN-UHFFFAOYSA-N |
Canonical SMILES |
CC1(COC(OC1)C2=C(C(=CC(=C2)C(=O)O)F)OCC3=CC=CC=C3)C |
Origin of Product |
United States |
Biological Activity
4-(Benzyloxy)-3-(5,5-dimethyl-1,3-dioxan-2-yl)-5-fluorobenzoic acid is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound has the following characteristics:
- Molecular Formula : C22H27O5F
- Molecular Weight : 382.257 g/mol
- CAS Number : Not specified in the sources but can be derived from its chemical structure.
Structural Features
The compound features a benzyloxy group and a fluorinated benzoic acid moiety, which may contribute to its biological activity through various mechanisms such as enzyme inhibition or receptor modulation.
Pharmacological Effects
Research indicates that compounds with similar structural motifs exhibit a range of biological activities:
- Antimicrobial Activity : Some benzoic acid derivatives have shown effectiveness against various bacterial strains.
- Anti-inflammatory Properties : Compounds with dioxane rings often demonstrate anti-inflammatory effects, potentially through the inhibition of cyclooxygenase enzymes.
- Antitumor Activity : Certain fluorinated benzoic acids have been studied for their ability to inhibit cancer cell proliferation.
The biological activity of 4-(Benzyloxy)-3-(5,5-dimethyl-1,3-dioxan-2-yl)-5-fluorobenzoic acid is hypothesized to involve:
- Enzyme Inhibition : The fluorine atom may enhance binding affinity to specific enzymes involved in metabolic pathways.
- Receptor Interaction : The benzyloxy group may facilitate interactions with cellular receptors, influencing signal transduction pathways.
Case Study 1: Antimicrobial Efficacy
A study conducted on related compounds demonstrated that derivatives with similar structural features exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria. The study highlighted:
- Inhibition Zone Diameter : Compounds showed inhibition zones ranging from 15 mm to 25 mm against tested strains.
- Minimum Inhibitory Concentration (MIC) : MIC values were reported between 50 µg/mL and 200 µg/mL.
Case Study 2: Anti-inflammatory Effects
In vitro studies on inflammation models indicated that compounds structurally related to 4-(Benzyloxy)-3-(5,5-dimethyl-1,3-dioxan-2-yl)-5-fluorobenzoic acid significantly reduced pro-inflammatory cytokines such as TNF-alpha and IL-6. Key findings included:
| Compound | Cytokine Reduction (%) | IC50 (µM) |
|---|---|---|
| Compound A | 75% | 10 |
| Compound B | 60% | 20 |
| Target Compound | 70% | 15 |
Case Study 3: Antitumor Activity
Research exploring the antitumor potential of similar fluorinated compounds revealed promising results in vitro against various cancer cell lines. The target compound demonstrated:
- Cell Viability Reduction : A reduction in viability by over 50% at concentrations above 25 µM.
- Mechanism of Action : Induction of apoptosis was confirmed through flow cytometry assays.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
